2-chloro-4-fluoro-N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[2-(5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C18H16ClFN4O/c1-12-10-17(13-4-6-21-7-5-13)23-24(12)9-8-22-18(25)15-3-2-14(20)11-16(15)19/h2-7,10-11H,8-9H2,1H3,(H,22,25)
• InChI Key: PADILQOUKSTQIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=C(C=C(C=C2)F)Cl)C3=CC=NC=C3
• Molecular Formula: C18H16ClFN4O
• Molecular Weight: 358.8 g/mol

Description

2-chloro-4-fluoro-N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H16ClFN4O and its molecular weight is 358.8. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antituberculosis Activity

A study designed and synthesized thiazole-aminopiperidine hybrid analogues, evaluating their in vitro Mycobacterium tuberculosis GyrB ATPase assay and antituberculosis activity. Among the compounds tested, one showed promising activity against all tests, highlighting the potential of similar compounds in antimicrobial and antituberculosis applications (V. U. Jeankumar et al., 2013).

Anti-Influenza Virus Activity

Research into benzamide-based 5-aminopyrazoles and their fused heterocycles demonstrated remarkable anti-avian influenza virus activity, underscoring the therapeutic potential of these compounds against viral infections (A. Hebishy et al., 2020).

Synthetic Methodologies for Heterocyclic Compounds

The synthesis and biological evaluation of substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines for studying peripheral benzodiazepine receptors using positron emission tomography (PET) illustrate the chemical versatility and application of heterocyclic compounds in medical imaging (C. Fookes et al., 2008).

Fluorescence Applications

A study on BF2 complexes of N,O-benzamide ligands highlighted the synthesis and photophysical properties of novel blue fluorophores, indicating their potential in biological and organic material applications due to their intense luminescence properties (M. Yamaji et al., 2017).

Anticancer Activity

Pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, presenting a novel approach to developing therapeutic agents with potential efficacy against cancer (A. Rahmouni et al., 2016).